REACTION_CXSMILES
|
[CH3:1][O:2][C:3](=[O:15])[C:4]1[CH:9]=[C:8](F)[CH:7]=[CH:6][C:5]=1[S:11]([CH3:14])(=[O:13])=[O:12].Cl.[CH3:17][NH:18][CH3:19].C(=O)([O-])[O-].[K+].[K+]>CS(C)=O>[CH3:1][O:2][C:3](=[O:15])[C:4]1[CH:9]=[C:8]([N:18]([CH3:19])[CH3:17])[CH:7]=[CH:6][C:5]=1[S:11]([CH3:14])(=[O:13])=[O:12] |f:1.2,3.4.5|
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Name
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5-Fluoro-2-methanesulfonyl-benzoic acid methyl ester
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Quantity
|
5.23 g
|
Type
|
reactant
|
Smiles
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COC(C1=C(C=CC(=C1)F)S(=O)(=O)C)=O
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Name
|
|
Quantity
|
2.23 g
|
Type
|
reactant
|
Smiles
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Cl.CNC
|
Name
|
|
Quantity
|
6.54 g
|
Type
|
reactant
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
|
|
Quantity
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60 mL
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Type
|
solvent
|
Smiles
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CS(=O)C
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Control Type
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UNSPECIFIED
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Setpoint
|
60 °C
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Type
|
CUSTOM
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Details
|
The reaction mixture was stirred for 7 h at 60° C. in an autoclave
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Rate
|
UNSPECIFIED
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RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
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CONCENTRATION
|
Details
|
was concentrated with high vacuum rotation evaporator at 65° C
|
Type
|
ADDITION
|
Details
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The residue was diluted with dichloromethane
|
Type
|
WASH
|
Details
|
washed twice with water
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Type
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EXTRACTION
|
Details
|
The combined water phases were extracted with dichloromethane
|
Type
|
WASH
|
Details
|
The combined dichloromethane phases were washed with diluted sodium hydrogen carbonate solution
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Type
|
DRY_WITH_MATERIAL
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Details
|
dried with sodium sulphate
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Type
|
CONCENTRATION
|
Details
|
concentrated
|
Type
|
CUSTOM
|
Details
|
The oily crude was purified by column chromatography
|
Reaction Time |
7 h |
Name
|
|
Type
|
product
|
Smiles
|
COC(C1=C(C=CC(=C1)N(C)C)S(=O)(=O)C)=O
|
Type | Value | Analysis |
---|---|---|
YIELD: PERCENTYIELD | 56% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |